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Compound of Interest

Compound Name: 1,2,4-Thiadiazol-5-amine

Cat. No.: B188566 Get Quote

An In-depth Technical Guide to 1,2,4-Thiadiazol-
5-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2,4-Thiadiazol-5-amine, a

heterocyclic compound of interest in medicinal chemistry. This document details its chemical

identity, physical properties, synthesis, and potential biological significance, presenting data in

a clear and accessible format for researchers and drug development professionals.

Chemical Identity and Physical Properties
1,2,4-Thiadiazol-5-amine, also known as 5-Amino-1,2,4-thiadiazole, is a five-membered

heterocyclic compound containing sulfur and nitrogen atoms. Its unique structure serves as a

pharmacophore in the design of various bioactive molecules.

CAS Number: 7552-07-0[1][2]

The physical and chemical properties of 1,2,4-Thiadiazol-5-amine are summarized in the table

below. These properties are crucial for its handling, characterization, and application in

research and development.
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Property Value

Molecular Formula C₂H₃N₃S

Molecular Weight 101.130 g/mol

Melting Point Not available

Boiling Point Not available

Density Not available

Appearance Solid (form not specified)

Solubility Slightly soluble (7.6 g/L at 25 °C)[3]

pKa -0.25 ± 0.10 (Predicted)[3]

Spectroscopic Data: Spectroscopic data is essential for the structural elucidation and

confirmation of 1,2,4-Thiadiazol-5-amine. The National Institute of Standards and Technology

(NIST) provides mass spectrum (electron ionization) and IR spectrum data for this compound.

[1][4]

Synthesis and Experimental Protocols
The synthesis of 1,2,4-thiadiazole derivatives can be achieved through various methods. One

common approach involves the oxidative cyclization of thiosemicarbazide derivatives.

General Synthetic Approach: A facile, transition-metal-free synthesis of 3,5-disubstituted-1,2,4-

thiadiazoles involves the base-mediated tandem thioacylation of amidines with dithioesters or

aryl isothiocyanates, followed by in situ intramolecular dehydrogenative N-S bond formation.[5]

Another approach utilizes an electro-oxidative intramolecular dehydrogenative N-S bond

formation of imidoyl thioureas to yield 3-substituted 5-amino-1,2,4-thiadiazole derivatives.[5]

While a specific, detailed protocol for the parent 1,2,4-Thiadiazol-5-amine is not readily

available in the cited literature, the general methods for its derivatives provide a strong

foundation for its synthesis.
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Potential Biological Significance and Signaling
Pathways
The 1,2,4-thiadiazole scaffold is a recognized pharmacophore in medicinal chemistry, with

derivatives exhibiting a range of biological activities. These compounds are of particular interest

as potential inhibitors of enzymes that utilize cysteine residues in their active sites.

Mechanism of Action: 1,2,4-Thiadiazoles can act as electrophilic "warheads" that target the

cysteine residues of biomolecules.[6] The cysteine thiol group can react with the N-S bond of

the thiadiazole ring, leading to the formation of a disulfide bond and subsequent inactivation of

the enzyme.[6] This mechanism has been observed in the inhibition of enzymes such as

cathepsin B and transglutaminase.[6]

Potential Signaling Pathway Involvement:

Based on the known inhibitory action of 1,2,4-thiadiazoles on cysteine proteases like

cathepsins, a potential signaling pathway affected by 1,2,4-Thiadiazol-5-amine can be

conceptualized. Cathepsins are involved in various cellular processes, including apoptosis. By

inhibiting cathepsins, 1,2,4-Thiadiazol-5-amine could potentially modulate apoptosis.

Below is a hypothetical experimental workflow to investigate the effect of 1,2,4-Thiadiazol-5-
amine on a cancer cell line, focusing on a potential anti-cancer mechanism via apoptosis

induction.
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Hypothetical Experimental Workflow to Investigate Anti-Cancer Activity
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Caption: Hypothetical workflow for investigating the anti-cancer mechanism of 1,2,4-
Thiadiazol-5-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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